Cas no 79513-91-0 (Urea, N-(2,6-dimethyl-4-pyrimidinyl)-N'-[3-(trifluoromethyl)phenyl]-)

• Product name: Urea, N-(2,6-dimethyl-4-pyrimidinyl)-N'-[3-(trifluoromethyl)phenyl]-
• CAS No: 79513-91-0
• MF: C₁₄H₁₃N₄OF₃
• MW: 310.27442
• CID: 532724
• PubChem ID: 4058229

Urea, N-(2,6-dimethyl-4-pyrimidinyl)-N'-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Urea, N-(2,6-dimethyl-4-pyrimidinyl)-N'-[3-(trifluoromethyl)phenyl]-
• 1-(2,6-dimethylpyrimidin-4-yl)-3-[3-(trifluoromethyl)phenyl]urea
• DTXSID50398863
• ST51034381
• AKOS024384218
• 79513-91-0

• Inchi： InChI=1S/C14H13F3N4O/c1-8-6-12(19-9(2)18-8)21-13(22)20-11-5-3-4-10(7-11)14(15,16)17/h3-7H,1-2H3,(H2,18,19,20,21,22)
• InChI Key： WMKRJBHBVHLCBC-UHFFFAOYSA-N
• SMILES： CC1=CC(=NC(=N1)C)NC(=O)NC2=CC=CC(=C2)C(F)(F)F

Computed Properties

• Exact Mass: 310.10414554g/mol
• Monoisotopic Mass: 310.10414554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.9Ų
• XLogP3: 2.8